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Cat. No.: B1662364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TC-G 1004 is a potent and selective antagonist of the adenosine A₂A receptor, with a Ki of 0.44

nM for the human A₂A receptor and over 100-fold selectivity against the A₁ receptor. Its

chemical name is N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[6-(4-methoxy-1-piperidinyl)-2-

pyridinyl]-4-pyrimidinyl]acetamide.[1][2] Adenosine A₂A receptor antagonists are a promising

non-dopaminergic therapeutic strategy for Parkinson's disease (PD). They function by

modulating signaling pathways in the basal ganglia that are disrupted by the loss of dopamine.

This document provides detailed protocols for assessing the in vivo efficacy of TC-G 1004
using a well-established preclinical model of Parkinson's disease.

Mechanism of Action and Signaling Pathway
In the basal ganglia, dopamine D₂ receptors and adenosine A₂A receptors are co-localized on

striatopallidal neurons, where they have opposing effects on neuronal activity. Dopamine,

acting on D₂ receptors, inhibits this pathway, while adenosine, via A₂A receptors, exerts a

stimulatory effect. In Parkinson's disease, the depletion of dopamine leads to overactivity of the

striatopallidal pathway, contributing to motor deficits. By blocking the A₂A receptor, TC-G 1004
is hypothesized to reduce the inhibitory effect of adenosine, thereby restoring a more balanced

signaling cascade and alleviating motor symptoms. A key mechanism is the potentiation of

dopaminergic signaling, particularly from L-DOPA, the standard treatment for Parkinson's

disease.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.tocris.com/products/tc-g-1004_4407
https://www.vulcanchem.com/product/vc4869
https://www.vulcanchem.com/product/vc4869
https://pmc.ncbi.nlm.nih.gov/articles/PMC8841520/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8841520/
https://www.benchchem.com/product/b1662364#method-for-assessing-tc-g-1004-efficacy-in-vivo
https://www.benchchem.com/product/b1662364#method-for-assessing-tc-g-1004-efficacy-in-vivo
https://www.benchchem.com/product/b1662364#method-for-assessing-tc-g-1004-efficacy-in-vivo
https://www.benchchem.com/product/b1662364#method-for-assessing-tc-g-1004-efficacy-in-vivo
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

